Cas no 1803890-03-0 (Ethyl 4-(carboxymethyl)-2-propionylbenzoate)

• Product Name: Ethyl 4-(carboxymethyl)-2-propionylbenzoate
• CAS No: 1803890-03-0
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 4956419
• Update Time: 2025-06-08

Ethyl 4-(carboxymethyl)-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxymethyl)-2-propionylbenzoate

• Inchi： 1S/C14H16O5/c1-3-12(15)11-7-9(8-13(16)17)5-6-10(11)14(18)19-4-2/h5-7H,3-4,8H2,1-2H3,(H,16,17)
• InChI Key： INBDFZGJMLAQGU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CC(=O)O)=CC=1C(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 350
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-(carboxymethyl)-2-propionylbenzoate

Recent Advances in the Study of Ethyl 4-(carboxymethyl)-2-propionylbenzoate (CAS: 1803890-03-0) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(carboxymethyl)-2-propionylbenzoate (CAS: 1803890-03-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of Ethyl 4-(carboxymethyl)-2-propionylbenzoate is its application in the synthesis of novel drug candidates. Researchers have successfully utilized this compound as a building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent inhibitors for inflammatory mediators, showcasing its versatility in drug design.

In addition to its synthetic utility, Ethyl 4-(carboxymethyl)-2-propionylbenzoate has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate the molecular pathways involved in its biological activity.

The chemical stability and reactivity of Ethyl 4-(carboxymethyl)-2-propionylbenzoate have also been a subject of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity. These studies are crucial for ensuring the reproducibility of synthetic protocols and the reliability of biological assays involving this compound.

Looking ahead, the potential applications of Ethyl 4-(carboxymethyl)-2-propionylbenzoate in pharmaceutical research are vast. Ongoing studies are exploring its use in the development of targeted therapies for metabolic disorders and neurodegenerative diseases. The compound's unique chemical structure makes it a promising candidate for further optimization and clinical evaluation.

In conclusion, Ethyl 4-(carboxymethyl)-2-propionylbenzoate (CAS: 1803890-03-0) represents a valuable tool in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in contemporary research. Future studies will likely uncover additional applications and mechanisms of action, further solidifying its position in the pharmaceutical sciences.